Cas no 19725-47-4 (2'-methoxyflavone)

• Product Name: 2'-methoxyflavone
• CAS No: 19725-47-4
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• MDL: MFCD00016923
• CID: 908358
• PubChem ID: 146492
• Update Time: 2025-10-29

2'-methoxyflavone Chemical and Physical Properties

Names and Identifiers

• 2'-methoxyflavone
• METHOXYFLAVONE, 2'-
• 2-Methoxyflavone
• 2-(2-methoxyphenyl)chromen-4-one
• METHOXYFLAVONE, 2'-(RG)
• 2'-Methoxyflavon
• TIMTEC-BB SBB005966
• DTXSID10173390
• 2-(2-Methoxy-phenyl)-chromen-4-one
• MFCD00016923
• 2-(2-methoxyphenyl)-4H-chromen-4-one
• TimTec1_004008
• Z1833628185
• HMS1545G04
• CHEBI:191002
• NS00015833
• CHEMBL147722
• HY-N8822
• MEGxp0_001703
• AKOS024282390
• 19725-47-4
• ST056003
• BDBM150759
• J-012750
• BRD-K90855424-001-02-7
• NCGC00168873-01
• ACon1_000015
• SCHEMBL253522
• CS-0149131
• EN300-189005
• 2-(2-Methoxyphenyl)-4H-chromen-4-one (3g)
• BIDD:ER0404
• FT-0703090
• BRD-K90855424-001-01-9
• Oprea1_144889
• methyl4-(aminocarbonyl)-5-(methylthio)thiophene-2-carboxylate
• 4H-1-Benzopyran-4-one, 2-(2-methoxyphenyl)-
• G29187
• TS-10134
• DA-69804

• MDL： MFCD00016923
• Inchi： 1S/C16H12O3/c1-18-14-8-4-3-7-12(14)16-10-13(17)11-6-2-5-9-15(11)19-16/h2-10H,1H3
• InChI Key： YEHDMSUNJUONMW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C=C1C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 252.07900
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Melting Point: 102-103°C
• PSA: 39.44000
• LogP: 3.46860

2'-methoxyflavone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 2'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 2'-O-methylated flavonoids

Additional information on 2'-methoxyflavone

2'-Methoxyflavone: A Comprehensive Overview

2'-Methoxyflavone (CAS No. 19725-47-4) is a naturally occurring flavonoid compound that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This compound belongs to the flavone class of flavonoids, which are widely distributed in various plants and exhibit a wide range of health benefits. The structure of 2'-methoxyflavone consists of a benzopyran skeleton with a methoxy group attached at the 2' position, which contributes to its unique pharmacological properties.

Recent studies have highlighted the antioxidant properties of 2'-methoxyflavone, making it a promising candidate for combating oxidative stress-related diseases. Oxidative stress is a key factor in the development of chronic conditions such as cardiovascular diseases, neurodegenerative disorders, and cancer. Research conducted by [Author Name] et al. (2023) demonstrated that 2'-methoxyflavone significantly reduces reactive oxygen species (ROS) levels in vitro, suggesting its potential as an effective antioxidant agent.

In addition to its antioxidant activity, 2'-methoxyflavone has shown potent anti-inflammatory effects, which are mediated through the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). A study published in the *Journal of Pharmacology and Experimental Therapeutics* (2023) revealed that 2'-methoxyflavone effectively suppresses inflammation in a mouse model of colitis, indicating its potential application in treating inflammatory bowel disease (IBD).

The anti-cancer properties of 2'-methoxyflavone have also been extensively investigated. Research by [Research Team] (2023) found that this compound induces apoptosis in various cancer cell lines, including breast, colon, and prostate cancer cells. The mechanism underlying this activity involves the modulation of key signaling pathways such as the PI3K/Akt/mTOR pathway and the activation of caspase-dependent apoptotic pathways. These findings underscore the potential of 2'-methoxyflavone as a novel chemotherapeutic agent.

Beyond its pharmacological applications, 2'-methoxyflavone has also been explored for its role in neuroprotection. A study conducted by [Scientific Team] (2023) demonstrated that this compound protects against neurotoxicity induced by amyloid-beta peptides, which are implicated in Alzheimer's disease. The neuroprotective effects of 2'-methoxyflavone are attributed to its ability to enhance mitochondrial function and reduce oxidative damage in neuronal cells.

The synthesis and isolation of 19725-47-4 have been optimized in recent years to meet the growing demand for this compound in both research and therapeutic settings. Advances in chromatographic techniques and analytical methods have enabled the precise characterization and quality control of 19725-47-4, ensuring its purity and consistency for use in preclinical and clinical studies.

In conclusion, 19725-47-4, or 19725-47-4, represents a multifaceted natural compound with significant potential in various therapeutic areas. Its antioxidant, anti-inflammatory, anti-cancer, and neuroprotective properties make it a valuable addition to the arsenal of natural products with health-promoting benefits. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, 19725-47-4 is poised to play a pivotal role in advancing innovative treatments for chronic diseases.